Cas no 1291858-69-9 (4-[4-(2-ethoxyphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-[4-(2-ethoxyphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 1291858-69-9
• MF: C₂₃H₂₈N₆O₂
• MW: 420.507424354553
• CID: 5322224
• Update Time: 2025-07-23

4-[4-(2-ethoxyphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• [4-(2-Ethoxyphenyl)-1-piperazinyl][5-[(4-ethylphenyl)amino]-1H-1,2,3-triazol-4-yl]methanone
• 4-[4-(2-ethoxyphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C23H28N6O2/c1-3-17-9-11-18(12-10-17)24-22-21(25-27-26-22)23(30)29-15-13-28(14-16-29)19-7-5-6-8-20(19)31-4-2/h5-12H,3-4,13-16H2,1-2H3,(H2,24,25,26,27)
• InChI Key： CQILVWNTYDLJRS-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2OCC)CC1)(C1=C(NC2=CC=C(CC)C=C2)NN=N1)=O

Experimental Properties

• Density: 1.259±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 659.6±55.0 °C(Predicted)
• pka: 8.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-[4-(2-ethoxyphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine

Comprehensive Analysis of 4-[4-(2-ethoxyphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine (CAS No. 1291858-69-9)

The compound 4-[4-(2-ethoxyphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine (CAS No. 1291858-69-9) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a piperazine backbone, triazole ring, and ethoxyphenyl and ethylphenyl substituents makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a modulator of specific biological pathways, given its structural similarity to known bioactive compounds.

One of the key features of this compound is its piperazine-1-carbonyl moiety, which is often associated with enhanced binding affinity to neurotransmitter receptors. This has led to speculation about its potential role in neurological research, particularly in studies related to serotonin and dopamine receptors. The 1H-1,2,3-triazol-5-amine group further enhances its versatility, as triazole derivatives are known for their stability and bioactivity in medicinal chemistry. These attributes make CAS No. 1291858-69-9 a subject of interest for researchers investigating novel therapeutic agents.

In recent years, the demand for piperazine derivatives and triazole-based compounds has surged, driven by their applications in drug design and material science. A growing number of studies highlight the importance of such molecules in developing treatments for conditions like anxiety, depression, and chronic pain. The ethoxyphenyl and ethylphenyl groups in this compound may contribute to improved pharmacokinetic properties, such as better solubility and membrane permeability, which are critical for oral bioavailability.

From a synthetic chemistry perspective, the preparation of 4-[4-(2-ethoxyphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine involves multi-step organic reactions, including amide bond formation and click chemistry. The use of click chemistry for triazole synthesis has become a hot topic in modern organic synthesis due to its efficiency and high yield. Researchers are also exploring greener synthetic routes to produce this compound, aligning with the global push for sustainable chemistry practices.

The compound's potential extends beyond pharmaceuticals. Its structural features make it a candidate for use in agrochemicals and specialty chemicals. For instance, the piperazine and triazole motifs are often found in fungicides and herbicides, suggesting possible applications in crop protection. Additionally, its thermal stability and electronic properties could make it useful in materials science, particularly in the development of advanced polymers or coatings.

As the scientific community continues to explore the properties of CAS No. 1291858-69-9, questions about its mechanism of action, toxicity profile, and optimal synthesis methods remain areas of active investigation. Online searches for terms like "piperazine-triazole hybrid compounds" or "ethoxyphenyl derivatives in drug discovery" reflect the growing interest in this molecule. Researchers are particularly keen to understand how modifications to its structure could enhance its efficacy or reduce potential side effects.

In conclusion, 4-[4-(2-ethoxyphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine represents a fascinating example of modern medicinal chemistry. Its multifaceted structure and potential applications in healthcare, agriculture, and materials science underscore its importance in contemporary research. As studies progress, this compound may well emerge as a key player in the development of next-generation therapeutics and functional materials.